Cas no 2171194-33-3 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)butanamidoacetic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)butanamidoacetic acid
• CAS No: 2171194-33-3
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6322579
• PubChem ID: 165549280
• Update Time: 2025-10-15

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)butanamidoacetic acid
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-N-(propan-2-yl)butanamido]acetic acid
• EN300-1487041
• 2171194-33-3

• Inchi： 1S/C25H30N2O5/c1-15(2)23(24(30)27(16(3)4)13-22(28)29)26-25(31)32-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,15-16,21,23H,13-14H2,1-4H3,(H,26,31)(H,28,29)/t23-/m0/s1
• InChI Key： XMWQHASZRXXFEW-QHCPKHFHSA-N
• SMILES： O(C(N[C@H](C(N(CC(=O)O)C(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)butanamidoacetic acid

Comprehensive Overview of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)butanamidoacetic acid (CAS No. 2171194-33-3)

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)butanamidoacetic acid, with the CAS number 2171194-33-3, is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound is particularly significant due to its role in solid-phase peptide synthesis (SPPS), a technique that has gained immense popularity in drug discovery and biotechnology. The Fmoc group serves as a temporary protecting group for the amino functionality, enabling precise control over peptide chain elongation.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in biopharmaceuticals and therapeutic peptides. Researchers frequently search for high-purity Fmoc-amino acid derivatives like CAS 2171194-33-3 to ensure efficient coupling reactions and minimize side products. The compound’s unique structure, featuring a branched alkyl side chain and isopropyl amide, contributes to its stability and compatibility with automated peptide synthesizers.

One of the trending topics in peptide chemistry is the development of targeted drug delivery systems. 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)butanamidoacetic acid is often explored for its potential in designing peptide-drug conjugates (PDCs), which combine the specificity of peptides with the therapeutic efficacy of small molecules. This aligns with the growing interest in personalized medicine and precision oncology, where peptides play a pivotal role.

From a synthetic perspective, the compound’s chiral center (denoted by the (2S) configuration) ensures enantiomeric purity, a critical factor in peptide-based therapeutics. Enantiopure compounds are essential to avoid off-target effects, a concern frequently raised in FDA submissions and clinical trials. The Fmoc-protected variant of this amino acid derivative also simplifies purification processes, making it a preferred choice for high-throughput screening applications.

Another area of interest is the compound’s compatibility with green chemistry principles. As the pharmaceutical industry shifts toward sustainable synthesis, researchers are evaluating solvents and reagents that minimize environmental impact. CAS 2171194-33-3 is often employed in water-organic biphasic systems, reducing the need for hazardous solvents—a topic frequently queried in academic forums and patent filings.

In summary, 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)butanamidoacetic acid (CAS 2171194-33-3) is a versatile building block in modern peptide science. Its applications span from drug development to material science, addressing key challenges in bioconjugation and molecular recognition. As the field evolves, this compound is poised to remain a cornerstone of innovative therapeutic strategies.